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Compound of Interest

Compound Name: 1,4-Dimethylcyclohexanol

Cat. No.: B1605839 Get Quote

Essential Safety and Handling Guide for 1,4-
Dimethylcyclohexanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,4-Dimethylcyclohexanol (CAS No. 5402-28-8). Given the limited

availability of a specific Safety Data Sheet (SDS), a conservative, risk-based approach is

mandatory to ensure personnel safety. This document synthesizes available data for

structurally similar compounds and adheres to general laboratory safety principles.

Chemical and Physical Properties
1,4-Dimethylcyclohexanol is a cyclic alcohol with the molecular formula C8H16O.[1][2] It is

characterized by a cyclohexane ring with two methyl groups at the 1 and 4 positions and a

hydroxyl group, which gives it alcohol-like properties.[1] It is typically a colorless to pale yellow

liquid with limited solubility in water.[1]
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Property Value Reference

Molecular Formula C8H16O [1][2]

Molecular Weight 128.21 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Solubility in Water
11 g/L at 25°C (Slightly

soluble)
[2]

Topological Polar Surface Area 20.2 Å² [2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling 1,4-Dimethylcyclohexanol to
minimize exposure via inhalation, dermal contact, and ocular contact. The following table

summarizes the recommended PPE.
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Exposure Route Required PPE Rationale & Specifications

Inhalation Certified Chemical Fume Hood

All handling of 1,4-

Dimethylcyclohexanol,

especially when heating or

agitating, must be conducted

within a certified chemical

fume hood to minimize

inhalation of vapors.[3]

Respiratory Protection

For situations with a potential

for exposure outside of a fume

hood, such as a large spill, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[4][5]

Dermal Chemical-Resistant Gloves

Use nitrile or neoprene gloves.

[3] For prolonged contact or

when handling larger

quantities, consider double

gloving.[3] Gloves should be

inspected before use and

changed immediately if

contaminated.

Chemical-Resistant Lab Coat

A fully buttoned, long-sleeved

lab coat is required to protect

against skin contact.[3] For

procedures with a high risk of

splashing, a disposable gown

over the lab coat is

recommended.[3]

Full Coverage

Wear long pants and closed-

toe shoes to ensure no skin is

exposed.[3]

Ocular Safety Goggles ANSI Z87.1-compliant

chemical splash goggles are

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1R_2R_3R_4S_5S_6S_8S_9S_10R_13R_16S_17R_11_ethyl_6_methoxy_13_methyl_11_azahexacyclo_7_7_2_12_5_01_10_03_8_013_17_nonadecane_4_8_16_triol.pdf
https://www.tcichemicals.com/BE/en/sds/M0666_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC147680025&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1R_2R_3R_4S_5S_6S_8S_9S_10R_13R_16S_17R_11_ethyl_6_methoxy_13_methyl_11_azahexacyclo_7_7_2_12_5_01_10_03_8_013_17_nonadecane_4_8_16_triol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1R_2R_3R_4S_5S_6S_8S_9S_10R_13R_16S_17R_11_ethyl_6_methoxy_13_methyl_11_azahexacyclo_7_7_2_12_5_01_10_03_8_013_17_nonadecane_4_8_16_triol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1R_2R_3R_4S_5S_6S_8S_9S_10R_13R_16S_17R_11_ethyl_6_methoxy_13_methyl_11_azahexacyclo_7_7_2_12_5_01_10_03_8_013_17_nonadecane_4_8_16_triol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1R_2R_3R_4S_5S_6S_8S_9S_10R_13R_16S_17R_11_ethyl_6_methoxy_13_methyl_11_azahexacyclo_7_7_2_12_5_01_10_03_8_013_17_nonadecane_4_8_16_triol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1R_2R_3R_4S_5S_6S_8S_9S_10R_13R_16S_17R_11_ethyl_6_methoxy_13_methyl_11_azahexacyclo_7_7_2_12_5_01_10_03_8_013_17_nonadecane_4_8_16_triol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


mandatory to protect against

splashes and vapors.[3]

Face Shield

A full-face shield worn over

safety goggles is required

when there is a significant risk

of splashes, such as when

handling larger quantities or

during vigorous reactions.[3][6]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for the safe handling of 1,4-Dimethylcyclohexanol
during typical laboratory operations.

1. Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Cover the work surface within the fume hood with disposable absorbent liners.[3]

Assemble all necessary equipment (e.g., glassware, stir plates, pipettes) inside the hood

before starting.

Don all required PPE as specified in the table above.

2. Dispensing the Compound:

Perform this task within the fume hood.

Use dedicated, clearly labeled equipment.

Handle the container with care to avoid splashes.

Carefully transfer the desired amount into a suitable container.

Immediately and securely close the primary container after dispensing.
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3. Solution Preparation:

Add solvent to the container with 1,4-Dimethylcyclohexanol using a pipette or syringe to

minimize splashing.[3]

If heating is required, use a controlled heating source (e.g., a heating mantle with a stirrer)

and ensure proper ventilation.

4. Post-Handling:

Decontaminate all non-disposable equipment that has come into contact with the chemical.

Dispose of all contaminated disposable materials as hazardous waste.[3]

Wash hands and any exposed skin thoroughly after handling.[4][7]

Disposal Plan
All waste generated from handling 1,4-Dimethylcyclohexanol must be treated as hazardous

chemical waste.

Liquid Waste: Unused solutions or rinseates should be collected in a sealed, properly labeled

hazardous waste container.[3] The container should be compatible with the chemical.

Solid Waste: Collect all contaminated solid materials, including used PPE, weigh paper, and

absorbent liners, in a dedicated, sealed, and clearly labeled hazardous waste bag or

container.[3]

Empty Containers:

If residual chemical cannot be removed, the container must be disposed of as hazardous

waste.[8]

If the container can be safely triple-rinsed with a suitable solvent, the rinsate must be

collected and disposed of as hazardous chemical waste.[8] After triple-rinsing and air-

drying, deface the original label, mark the container as "EMPTY," and dispose of it in the

general trash or appropriate recycling.[8]
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Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines.

Workflow for Handling 1,4-Dimethylcyclohexanol
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1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling & Cleanup

4. Waste Disposal

Verify Fume Hood Function

Cover Work Surface

Don Appropriate PPE

Dispense Chemical

Prepare Solution

Perform Experiment

Decontaminate Equipment
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,4-Dimethylcyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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